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Compound of Interest

Compound Name: 2-Methoxyethyl methanesulfonate
CAS No.: 175172-61-9
Cat. No.: B066590
Get Quote
. J

CAS Number: 16427-44-4

This technical guide provides a comprehensive overview of 2-Methoxyethyl
methanesulfonate, a versatile reagent in organic synthesis. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, applications, and predicted biological activities.

Chemical and Physical Properties

2-Methoxyethyl methanesulfonate, also known as methanesulfonic acid 2-methoxyethyl
ester, is an organic compound featuring both an ether and a sulfonate functional group.[1] It is
typically a colorless to pale yellow liquid.[1] The presence of the methanesulfonate group
makes it an excellent leaving group in nucleophilic substitution reactions, while the methoxy
group influences its reactivity and solubility.[1] It is soluble in water and various organic
solvents.[1]

Table 1: Physical and Chemical Properties of 2-Methoxyethyl Methanesulfonate
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Property Value Source(s)
CAS Number 16427-44-4 [1][2113]14]
Molecular Formula CaH1004S [11[31[41[5]
Molecular Weight 154.18 g/mol [31[41[5]
Appearance Colorl.ess' to light yellow/orange (3]

clear liquid
Boiling Point 126 °C/ 12 mmHg [2][3]
Density 1.25 g/cm3 [2][3]
Refractive Index 1.425-1.434 [2][3]

Storage Temperature

Room Temperature
(Recommended <15°C in a

cool, dark place) or

[3]

Refrigerator
Purity >95%, >97% (GC) [2]
SMILES O(S(C)(=0)=0)CCOC [1][5]
InChi Key BCKAHDGFNHDQST- (1]

UHFFFAOYSA-N

Safety and Hazard Information

2-Methoxyethyl methanesulfonate is classified as hazardous. It is harmful if swallowed and

can cause skin, eye, and respiratory irritation.[3][6] Appropriate personal protective equipment

should be used when handling this chemical.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Description Source(s)
) GHSO07 (Exclamation
Pictogram [3]
Mark)
Signal Word Warning [3]
Hazard Statements H302 Harmful if swallowed [3][6]

H315 Causes skin irritation [6]
Causes serious eye
H319 o [6]
irritation
H332 Harmful if inhaled [3]
May cause respirator
H335 o Y , P Y [6]
irritation
) Avoid breathing
Precautionary )
P261 dust/fume/gas/mistiva  [3]
Statements
pours/spray
Wear protective
gloves/protective
P280 clothing/eye [3]
protection/face
protection
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [3]

lenses, if present and
easy to do. Continue

rinsing

Applications in Organic Synthesis

2-Methoxyethyl methanesulfonate serves as a key reagent in various synthetic applications

due to its reactive nature.
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o Alkylation Agent: The methanesulfonate moiety is an excellent leaving group, making the
compound a proficient alkylating agent for introducing the 2-methoxyethyl group onto various
nucleophiles in substitution reactions.[1]

o Polymer Chemistry: It is utilized in the ring-opening polymerization of lactide.[3]

e Pharmaceutical Synthesis: The compound is used in the synthesis of acetylcholine receptor
ligands.[3] For instance, it has been used to synthesize intermediates like 2-methoxy-4-(2-
methoxyethoxy)-1-nitrobenzene, a precursor for more complex molecules.[3]

o General Materials: It finds use as an epoxy resin active diluent, a stabilizer for chlorinated
compounds, and in fabric finishing agents, coatings, and adhesives.[7]

Experimental Protocols

A common method for synthesizing 2-Methoxyethyl methanesulfonate involves the reaction
of 2-methoxyethanol with methanesulfonyl chloride in the presence of a base like triethylamine.

[3]
Experimental Details:

e Reactants: 2-methoxyethanol (0.8 mL), methanesulfonyl chloride (1.3 mL), triethylamine (2
mL).[3]

e Solvent: Dichloromethane (50 mL).[3]

e Procedure:

[¢]

A solution of 2-methoxyethanol in dichloromethane is cooled to 0°C in an ice bath.[3]

o Methanesulfonyl chloride and triethylamine are added slowly and dropwise to the cooled
solution.[3]

o After 5 minutes, the ice bath is removed, and the reaction mixture is warmed to room
temperature and stirred for 1 hour.[3]

o Upon completion, the reaction is quenched and washed sequentially with 1.0 N NaOH
solution and saturated saline.[3]
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o The organic layer is dried with anhydrous magnesium sulfate and concentrated under
reduced pressure to yield the product as an oil in quantitative yield.[3]
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Workflow for Synthesis of 2-Methoxyethyl Methanesulfonate

Reactants & Solvent

2-Methoxyethanol

Methanesulfonyl Chioride v Reaction & Workup Final Product
Warm to RT Quench
1. Combine Reactants o | 2. StiratRT 3. Wash with 4. Dry over MgSOa NS 2-Methoxyethyl
in DCM at 0°C | for 1 hour NaOH and Brine & Concentrate Methanesulfonate (Oil)

Triethylamine

Dichloromethane (DCM)

L[ T
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General Nucleophilic Substitution Workflow

Combine 2-Methoxyethyl Methanesulfonate,
Nucleophile (Phenaol), and Base (Cs2C0Os)
in Solvent (2-Butanone)

Heat

Reflux for 19 hours

l

Cool to Room Temperature

Filter and Concentrate

y

Purify via Column Chromatography

Final Product (Ether)
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Predicted DNA Alkylation and Damage Response Pathway

2-Methoxyethyl
Methanesulfonate Cellular DNA
Alkylates
DNA Alkylation

(e.g., N7-Guanine)

DNA Lesions &
Replication Fork Stalling

:

DNA Damage Response
(DDR) Activation

Successful

Apoptosis

DNA Repair Pathways (Cell Death)
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MMS-Induced p53-Independent Apoptosis Pathway

High Concentration
Methanesulfonate

:

yH2AX Foci
(DNA Damage)

:

Active Caspase 2
(Nuclear-Cytosolic Translocation)

Mitochondria

Loss of Mitochondrial
Membrane Potential

Cytochrome ¢ Release

:

Caspase 9 Cleavage
(Activation)

l

Caspase 3 Cleavage
(Activation)

:

PARP Cleavage

Apoptosis

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b066590/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methoxyethyl-methanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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